Cas no 853029-93-3 (2-Bromo-6-methoxyisonicotinic acid)

• Product Name: 2-Bromo-6-methoxyisonicotinic acid
• CAS No: 853029-93-3
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD11101033
• CID: 1026460
• PubChem ID: 11436185
• Update Time: 2025-10-22

2-Bromo-6-methoxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methoxyisonicotinic acid
• 2-BROMO-6-METHOXY-4-PYRIDINECARBOXYLIC ACID
• 2-bromo-6-methoxypyridine-4-carboxylic acid
• 4-PYRIDINECARBOXYLIC ACID, 2-BROMO-6-METHOXY-
• MSWQBBSWODQKLQ-UHFFFAOYSA-N
• 2-bromo-6-methoxy-isonicotinic acid
• FCH1402369
• AB63173
• OR345428
• AX8216540
• ST2416614
• 2-Bromo-6-methoxy-4-pyridinecarboxylic acid (ACI)
• 2-Bromo-6-methoxyisonicotinicacid
• SCHEMBL1291177
• DB-364884
• CS-W006872
• MFCD11101033
• DTXSID90465826
• AKOS015994862
• 853029-93-3
• C76744
• AS-61696
• J-508472
• SY103229

• MDL： MFCD11101033
• Inchi： 1S/C7H6BrNO3/c1-12-6-3-4(7(10)11)2-5(8)9-6/h2-3H,1H3,(H,10,11)
• InChI Key： MSWQBBSWODQKLQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(OC)N=C(Br)C=1)O

Computed Properties

• Exact Mass: 230.95300
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.7±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 425.0±45.0 °C at 760 mmHg
• Flash Point: 210.8±28.7 °C
• PSA: 59.42000
• LogP: 1.55090
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Bromo-6-methoxyisonicotinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-6-methoxyisonicotinic acid

2-Bromo-6-methoxyisonicotinic Acid (CAS No: 853029-93-3)

2-Bromo-6-methoxyisonicotinic acid, also known by its CAS registry number 853029-93-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid, a heterocyclic compound with a pyridine ring. The presence of a bromine atom at the 2-position and a methoxy group at the 6-position introduces unique chemical properties that make this compound valuable for various applications.

The molecular formula of 2-bromo-6-methoxyisonicotinic acid is C₈H₇BrNO₄, and its molecular weight is approximately 251.07 g/mol. The compound exhibits a melting point in the range of 180-185°C, making it suitable for various thermal processes. Its solubility in common solvents such as water and ethanol has been studied extensively, with findings indicating moderate solubility in polar solvents due to the presence of hydrophilic functional groups like the carboxylic acid and methoxy groups.

Recent studies have highlighted the potential of 2-bromo-6-methoxyisonicotinic acid in drug design and development. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer agents. The bromine substituent at the 2-position facilitates nucleophilic substitution reactions, enabling chemists to modify the structure further to enhance bioavailability and efficacy.

In addition to its pharmacological applications, 2-bromo-6-methoxyisonicotinic acid has been utilized in materials science for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group serves as a coordinating ligand, while the methoxy group contributes to hydrogen bonding, enhancing the stability and functionality of these materials.

The synthesis of 2-bromo-6-methoxyisonicotinic acid typically involves multi-step reactions starting from isonicotinic acid. One common approach includes bromination at the 2-position followed by methylation at the 6-position using appropriate reagents. Optimization of reaction conditions has been a focus area to improve yield and purity, with recent advancements incorporating green chemistry principles to minimize environmental impact.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of 2-bromo-6-methoxyisonicotinic acid. Density functional theory (DFT) calculations have been employed to study its electronic properties, which are crucial for understanding its interaction with biological systems and other molecules. These studies have revealed that the compound exhibits significant electron-withdrawing effects due to the bromine and methoxy groups, influencing its reactivity in various chemical transformations.

In conclusion, 2-bromo-6-methoxyisonicotinic acid (CAS No: 853029-93-3) is a versatile compound with promising applications in drug discovery, materials science, and organic synthesis. Its unique chemical properties and functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing research continues to uncover new potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.